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Compound of Interest

Compound Name: Indolin-6-ylboronic acid

Cat. No.: B594351 Get Quote

Essential Safety and Handling Guide for Indolin-
6-ylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Indolin-
6-ylboronic acid (CAS No. 1253912-15-0) in a laboratory setting. The following procedures

are based on established best practices for handling boronic acids and related chemical

compounds to ensure the safety of all personnel.

Hazard Identification and Risk Assessment
While a comprehensive Safety Data Sheet (SDS) for Indolin-6-ylboronic acid is not readily

available, data from closely related compounds, such as Indole-6-boronic acid, indicate that it

should be handled as a potential irritant.[1] All laboratory work should be preceded by a

thorough risk assessment.

Potential Hazards:

Skin Irritation: May cause redness and discomfort upon contact.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory discomfort.[1]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for various laboratory operations involving Indolin-6-
ylboronic acid.

Operation
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Weighing and

Aliquoting (Solid)

Chemical safety

goggles
Nitrile gloves Laboratory coat

N95 respirator (if

not in a fume

hood)

Dissolving and

Solution

Handling

Chemical safety

goggles and face

shield

Nitrile gloves Laboratory coat

Work in a

certified chemical

fume hood

Running

Reactions

Chemical safety

goggles and face

shield

Nitrile gloves Laboratory coat

Work in a

certified chemical

fume hood

Waste Disposal

Chemical safety

goggles and face

shield

Nitrile gloves

Chemical-

resistant apron

over a laboratory

coat

Work in a

certified chemical

fume hood

PPE Selection Workflow
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Hazard and Task Assessment

PPE Selection

Final Check

Start: Handling
Indolin-6-ylboronic acid

Identify the Task:
- Weighing

- Solution prep
- Reaction
- Disposal

Assess Hazards:
- Dust inhalation

- Skin/eye contact
- Splashes

Eye/Face Protection:
- Goggles

- Face shield

Hand Protection:
- Nitrile gloves

Body Protection:
- Lab coat

- Apron

Respiratory Protection:
- Fume hood

- N95 respirator

Verify PPE is appropriate
for the task and hazards

No, reassess

Proceed with workYes
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Preparation

Reaction

Work-up and Purification

1. Assemble Reagents:
- Indolin-6-ylboronic acid

- Aryl halide
- Catalyst & Ligand
- Base & Solvent

2. Dry Glassware

3. Purge with Inert Gas

4. Add Reagents to Flask

5. Heat and Stir

6. Monitor Progress (TLC/LC-MS)

7. Quench Reaction

Reaction Complete

8. Extraction

9. Purification (e.g., Chromatography)

10. Characterize Product
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Start: Waste Generated

Identify Waste Type

Solid Waste
(gloves, weigh boats, etc.)

Solid

Liquid Waste

Liquid

Place in sealed
hazardous waste container Aqueous or Organic?

Organic Solvents

Organic

Aqueous Solution

Aqueous

Collect in labeled
hazardous solvent waste container Quantity < 100g?

Small Quantity

Yes

Large Quantity

No

Neutralize (pH 6-8)

Collect in labeled
hazardous aqueous waste container

Check Local Regulations

Flush down drain with
>100x water

Permitted Not Permitted

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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